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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300

An In-depth Technical Guide to the Fundamental Properties of Single-Crystal Cesium Vanadate
(Cs2V30s)

Introduction

Cesium vanadate, specifically the single-crystal form of Cs2V3QOs, has garnered interest within
the scientific community due to its intriguing structural and physical properties. This technical
guide provides a comprehensive overview of the fundamental characteristics of single-crystal
Cs2V30s, including its crystal structure, thermal, magnetic, and electrical properties. The
information is tailored for researchers, scientists, and professionals in materials science and
related fields.

Crystal Structure and Synthesis

Single-crystal Cs2V30s belongs to the fresnoite-type structural family and possesses a
noncentrosymmetric polar space group, P4bm.[1][2] Its structure is characterized by a two-
dimensional layered arrangement of corner-sharing V>*0a4 and V4+Os polyhedra, with cesium
cations situated between these layers.[1][2] This alignment of polyhedra results in a
macroscopic polarity along the c-axis.[1]

Crystallographic Data

The crystallographic parameters for single-crystal Cs2VsOs are summarized in the table below.
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Property Value
Chemical Formula Cs2V30s
Crystal System Tetragonal
Space Group P4bm
Lattice Parameter (a) 8.9448(4) A
Lattice Parameter (c) 6.0032(3) A
Unit Cell Volume (V) 480.31(4) A3
Formula Units per Cell (2) 2

Experimental Protocols: Synthesis of Single-Crystal
Cs2V30s

Single crystals of Cs2V30s can be synthesized via a two-step hydrothermal method.[3]
Step 1: Preparation of Vanadyl Oxalate Precursor

e An aqueous solution of Vanadium pentoxide (V20s) and oxalic acid is prepared.

e The solution is placed in an autoclave and heated to 150 °C for 12 hours.

Step 2: Hydrothermal Synthesis of Cs2V30s

o Cesium carbonate (Cs2CO0:s) is added to the precursor solution from Step 1.

e The resulting mixture is sealed in an autoclave and heated to 150 °C for 24 hours.

 After the reaction, the autoclave is cooled to room temperature, yielding single crystals of
Cs2V30s.
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Step 1: Precursor Preparation

V205 + Oxalic Acid
(Aqueous Solution)

Autoclave
(150 °C, 12 h)

Precursor Solution

Step 2: Cryptal Growth

Addition of Cs2COs3

Autoclave
(150 °C, 24 h)

Click to download full resolution via product page

Physical and Chemical Properties

The fundamental properties of single-crystal Cs2V3Os have been investigated through various
characterization techniques.
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Thermal and Magnetic Properties

While detailed thermal expansion data is not readily available, thermal properties have been
characterized.[1][2] The magnetic properties indicate that Cs2V30s exhibits short-range
antiferromagnetic ordering at approximately 7 K.[1][2]

Property Value
Pyroelectric Coefficient 2.0 u.C m—2K-1
Effective Magnetic Moment (V4+) 1.78 uB
Magnetic Ordering Temperature ~7K

Electrical Properties

Frequency-dependent polarization measurements have shown that Cs2V3Os is not
ferroelectric.[1][2] Studies on the DC electrical conductivity of a related compound, CsVOs,
indicate a sharp change in conductivity at its phase transition temperature, with an exponential
increase in the ferroelectric region.[4] For CsVOs, the conductivity below the transition
temperature is of a mixed ionic-electronic type.[4]

Experimental Protocols: Characterization

Single-Crystal X-ray Diffraction (SC-XRD):

A suitable single crystal of Cs2V3Os is mounted on a goniometer.

The crystal is irradiated with a monochromatic X-ray beam.

Diffraction patterns are collected at various crystal orientations.

The collected data is processed to determine the crystal structure, space group, and lattice
parameters.

Pyroelectric Measurements:

» Athin, polished single crystal is coated with conductive electrodes on opposite faces
perpendicular to the polar axis.
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e The crystal is subjected to a controlled temperature ramp.

e The resulting pyroelectric current is measured as a function of temperature using an
electrometer.

e The pyroelectric coefficient is calculated from the measured current and the rate of
temperature change.

Magnetic Susceptibility Measurements:
e Asingle crystal is placed in a magnetometer (e.g., a SQUID magnetometer).

e The magnetic moment of the sample is measured as a function of temperature and applied
magnetic field.

o The magnetic susceptibility is calculated from the measured magnetic moment.

Sample Preparation

Single Crystal of Cs2V30s
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Conclusion
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Single-crystal Cesium Vanadate (Cs2V3Os) presents a unique combination of a
noncentrosymmetric crystal structure with pyroelectric and antiferromagnetic properties. The
established hydrothermal synthesis route provides a reliable method for obtaining high-quality
single crystals for further investigation. The data and experimental protocols summarized in this
guide offer a solid foundation for researchers and scientists to explore the potential applications
of this material in various technological fields. Further research into its optical and detailed
thermal properties would provide a more complete understanding of this fascinating material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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